Sawamilletin
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Overview
Description
Sawamilletin, also known as SM, is a natural product that is extracted from the seeds of the Senna siamea tree. It has been found to have various medicinal properties and has been the focus of several scientific studies.
Scientific Research Applications
Biomarker Identification and Environmental Assessment
Sawamilletin, identified as 3-methoxytaraxer-14-ene or crusgallin, is a pentacyclic triterpenol methyl ether (PTME) characterized in surface sediments of the Cross-River system. These compounds, including this compound, are useful for assessing diagenesis occurring during river transport of organic detritus. The primary sources for PTMEs and related esters in these sediments are suggested to be Poaceae, mainly Gramineae, and Elaeis guineensis higher plant species. Hence, this compound serves as a biomarker for specific higher plant subspecies, aiding in the environmental assessment of river systems (Oyo-ita et al., 2010).
Potential Anticancer Applications
Research involving Echinochloa utilis Ohwi & Yabuno grains revealed the isolation of this compound along with other tetracyclic triterpenoids. These compounds underwent in vitro testing for cytotoxic activities against human tumor-cell lines (HeLa, HL-60, and MCF-7). The results highlight the potential of tetracyclic triterpenoids, including this compound, in cancer treatment, indicating a promising avenue for the development of anticancer therapies (Nguyen et al., 2017).
properties
CAS RN |
14021-23-9 |
---|---|
Molecular Formula |
C31H52O |
Molecular Weight |
440.7 g/mol |
IUPAC Name |
3-methoxy-4,4,6a,6a,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,8,9,10,12,12a,13,14,14a-tetradecahydropicene |
InChI |
InChI=1S/C31H52O/c1-26(2)18-19-28(5)14-10-22-30(7)15-11-21-27(3,4)25(32-9)13-17-29(21,6)23(30)12-16-31(22,8)24(28)20-26/h10,21,23-25H,11-20H2,1-9H3 |
InChI Key |
MJIBQQFDNJYZGY-XRDLEVPZSA-N |
Isomeric SMILES |
C[C@]12CCC(C[C@H]1[C@@]3(CC[C@@H]4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4(C3=CC2)C)(C)C)OC)C)C)(C)C |
SMILES |
CC1(CCC2(CC=C3C4(CCC5C(C(CCC5(C4CCC3(C2C1)C)C)OC)(C)C)C)C)C |
Canonical SMILES |
CC1(CCC2(CC=C3C4(CCC5C(C(CCC5(C4CCC3(C2C1)C)C)OC)(C)C)C)C)C |
melting_point |
278°C |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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